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For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The detailed experimental protocols, comprehensive quantitative data (including
IC50 values and extensive field trial results), and specific proprietary details regarding the
discovery and development of Furametpyr are not fully available in the public domain. This
guide synthesizes the accessible information and provides representative experimental
methodologies and logical diagrams based on the known mechanism of action of succinate
dehydrogenase inhibitor (SDHI) fungicides.

Introduction

Furametpyr is a synthetic pyrazole carboxamide fungicide developed by the Japanese
company Sumitomo Chemical.[1] It is known by the trade name Limber and has the test code
numbers S-82658 and S-658.[1] Furametpyr is primarily utilized for the control of rice sheath
blight, a significant disease affecting rice production, caused by the fungus Rhizoctonia solani.
[1] As a member of the succinate dehydrogenase inhibitor (SDHI) class of fungicides,
Furametpyr's mode of action is the disruption of the fungal mitochondrial respiratory chain.

Discovery and Development

While specific details of the discovery and development timeline of Furametpyr are proprietary
to Sumitomo Chemical, the development of SDHI fungicides typically involves several key
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stages. The process generally begins with the screening of a large library of chemical
compounds for activity against target pathogens. Promising lead compounds, likely including
the pyrazole carboxamide scaffold, would then undergo extensive structure-activity relationship
(SAR) studies to optimize their efficacy, selectivity, and safety profile. This is followed by
process chemistry to develop a viable synthesis route, and progressively larger field trials to
evaluate performance under real-world conditions. A patent for a combination fungicide
containing Furametpyr and Captan indicates its application in controlling rice sheath blight,
suggesting a focus on this particular agricultural challenge during its development.[1]

Chemical Properties

Property Value

5-chloro-1,3-dimethyl-N-(1,1,3-trimethyl-1,3-
IUPAC Name dihydro-2-benzofuran-4-yl)pyrazole-4-
carboxamide

Chemical Formula C17H20CIN3O2

CAS Number 123572-88-3

Molar Mass 333.82 g/mol

Class Pyrazole carboxamide fungicide

Mechanism of Action: Succinate Dehydrogenase
Inhibition

Furametpyr's fungicidal activity stems from its ability to inhibit the enzyme succinate
dehydrogenase (SDH), also known as Complex Il, in the mitochondrial electron transport chain.
SDH plays a crucial role in cellular respiration by catalyzing the oxidation of succinate to
fumarate in the Krebs cycle and transferring electrons to the ubiquinone pool. By binding to the

ubiquinone-binding site (Q-site) of the SDH enzyme complex, Furametpyr blocks this electron
transfer, thereby inhibiting ATP production and ultimately leading to fungal cell death.

Signaling Pathway of SDHI Action
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Caption: Mechanism of action of Furametpyr as a succinate dehydrogenase inhibitor (SDHI).

Experimental Protocols

Detailed experimental protocols for Furametpyr are not publicly available. However, the
following sections describe representative methodologies for key experiments typically
performed for the characterization of SDHI fungicides.

In Vitro Fungicidal Activity Assay

Objective: To determine the concentration of Furametpyr that inhibits the growth of a target
fungus by 50% (ECso).

Materials:

Target fungus (e.g., Rhizoctonia solani)

Potato Dextrose Agar (PDA) or other suitable growth medium

Furametpyr stock solution in a suitable solvent (e.g., DMSO)

Sterile petri dishes
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» Micropipettes
e |ncubator
Procedure:

o Prepare a series of dilutions of Furametpyr in the molten PDA medium to achieve a range of
final concentrations (e.g., 0.01, 0.1, 1, 10, 100 pug/mL). A control plate with solvent only
should also be prepared.

o Pour the amended PDA into sterile petri dishes and allow to solidify.

e Place a mycelial plug (e.g., 5 mm diameter) from an actively growing culture of the target
fungus onto the center of each agar plate.

 Incubate the plates at an optimal temperature for the fungus (e.g., 25-28°C) for a specified
period (e.g., 48-72 hours).

o Measure the diameter of the fungal colony in two perpendicular directions for each plate.
o Calculate the percentage of growth inhibition for each concentration relative to the control.

o Determine the ECso value by probit analysis or by plotting the percentage of inhibition
against the log of the concentration.

Succinate Dehydrogenase Inhibition Assay

Objective: To quantify the inhibitory effect of Furametpyr on the SDH enzyme activity (ICso).

Materials:

Mitochondrial fraction isolated from the target fungus

Furametpyr stock solution

Assay buffer (e.g., potassium phosphate buffer, pH 7.2)

Succinate solution
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» Electron acceptor (e.g., 2,6-dichlorophenolindophenol - DCPIP)
e Electron mediator (e.g., phenazine methosulfate - PMS)
e Spectrophotometer

Procedure:

Isolate the mitochondrial fraction from the target fungus by differential centrifugation.

e Prepare a reaction mixture containing the assay buffer, mitochondrial fraction, and varying
concentrations of Furametpyr.

e Pre-incubate the mixture for a short period to allow the inhibitor to bind to the enzyme.
« Initiate the reaction by adding succinate and PMS.

» Monitor the reduction of DCPIP by measuring the decrease in absorbance at a specific
wavelength (e.g., 600 nm) over time using a spectrophotometer.

o Calculate the initial reaction rates for each concentration of Furametpyr.

o Determine the ICso value by plotting the percentage of enzyme inhibition against the log of
the inhibitor concentration.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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